Cas no 66699-90-9 (5-tert-Butyl-1H-pyrazol-3-ol)

• Product Name: 5-tert-Butyl-1H-pyrazol-3-ol
• CAS No: 66699-90-9
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• MDL: MFCD00100946
• CID: 3111805
• PubChem ID: 4307872
• Update Time: 2025-04-21

5-tert-Butyl-1H-pyrazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-tert-Butyl-1H-pyrazol-3-ol
• AKOS003726012
• HF-0006
• AKOS009207902
• 5-tert-butyl-1,2-dihydropyrazol-3-one
• MFCD00100946
• 66699-90-9
• NoName_3240
• DTXSID00902691
• 3-tert-butyl-5-hydroxy-1H-pyrazole
• 5-tert-butyl-2,3-dihydro-1H-pyrazol-3-one
• SCHEMBL179486
• 3-tert-butyl-1H-pyrazol-5-ol
• UAHDLZGBBMTCBN-UHFFFAOYSA-N

• MDL： MFCD00100946
• Inchi： 1S/C7H12N2O/c1-7(2,3)5-4-6(10)9-8-5/h4H,1-3H3,(H2,8,9,10)
• InChI Key： UAHDLZGBBMTCBN-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(C)(C)C)NN1

Computed Properties

• Exact Mass: 140.094963011Da
• Monoisotopic Mass: 140.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones